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Compound of Interest
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Cat. No.: B008899 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the dipeptide

Glycylalanine, a fundamental molecule in biochemistry. It details its physicochemical

properties, synthesis, metabolic pathways, and biological significance. This guide includes

structured data tables for quantitative analysis, detailed experimental protocols for key

biochemical assays, and visualizations of chemical and experimental workflows to support

advanced research and development applications.

Physicochemical Properties of Glycylalanine
Glycylalanine (Gly-Ala) is a dipeptide formed from the amino acids glycine and L-alanine,

linked by a peptide bond.[1][2] The formation of this bond occurs through a condensation

reaction between the carboxyl group of glycine and the amino group of alanine.[3][4] Its

molecular formula is C₅H₁₀N₂O₃.[1][2] As a product of protein digestion and catabolism, it

serves as a transient intermediate in amino acid metabolism.[2][5] Due to its simple, well-

defined structure, Glycylalanine is often used as a model compound for studying protein

folding dynamics and peptide-ligand interactions.[1]

Table 1: Physicochemical Properties of Glycylalanine
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Property Value Source

Molecular Formula C₅H₁₀N₂O₃ [2][6]

Molecular Weight 146.14 g/mol [1][2][6]

IUPAC Name

(2S)-2-[(2-

aminoacetyl)amino]propanoic

acid

[2]

CAS Number 3695-73-6 [2]

Melting Point ~230°C (decomposes) [7]

pKa (α-carboxyl)
~2.34 (Estimated from

Glycine/Alanine)
[8][9]

pKa (α-amino)
~9.69 (Estimated from

Glycine/Alanine)
[8][9]

Hydrogen Bond Donors 3 [2][10]

Hydrogen Bond Acceptors 4 [2][10]

Rotatable Bonds 3 [2][10]

Synthesis of Glycylalanine
The synthesis of Glycylalanine requires a controlled sequence to ensure the correct formation

of the peptide bond between the carboxyl group of glycine and the amino group of alanine,

preventing unwanted side reactions like the formation of Ala-Gly or polymers.[11][12] This is

achieved by using protecting groups for the reactive functional groups that are not involved in

the peptide bond formation.[11][13]

Chemical Synthesis Workflow
The standard laboratory synthesis of Glycylalanine involves four key stages:

Protection: The amino group of glycine and the carboxyl group of alanine are chemically

protected.
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Activation: The carboxyl group of the N-protected glycine is activated to facilitate the

formation of the amide bond.

Coupling: The activated glycine derivative is reacted with the C-protected alanine.

Deprotection: The protecting groups are removed to yield the final dipeptide.[11]

Step 1: Protection Step 2 & 3: Activation & Coupling

Step 4: DeprotectionGlycine N-Protected
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Diagram 1: Workflow for the chemical synthesis of Glycylalanine.

Experimental Protocol: Laboratory Synthesis of
Glycylalanine
This protocol is a representative example based on established peptide synthesis principles.

[11][13]

Protection of Glycine:

Dissolve Glycine in a 1:1 mixture of dioxane and water.
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Add sodium hydroxide to raise the pH to ~9.0.

Slowly add Di-tert-butyl dicarbonate (Boc)₂O while stirring and maintaining the pH with

additional NaOH.

Stir for 4-6 hours at room temperature.

Acidify the solution to pH 2-3 with cold 1M HCl and extract the Boc-Glycine with ethyl

acetate.

Dry the organic layer and evaporate the solvent to obtain Boc-Glycine.

Protection of Alanine:

Suspend L-Alanine in methanol.

Bubble dry HCl gas through the suspension at 0°C for 1 hour, or add thionyl chloride

dropwise.

Reflux the mixture for 2 hours.

Remove the solvent under reduced pressure to yield the alanine methyl ester

hydrochloride (H-Ala-OMe·HCl).

Coupling Reaction:

Dissolve Boc-Glycine in dichloromethane (DCM).

Add N,N'-Dicyclohexylcarbodiimide (DCC) as the activating agent and N-

Hydroxysuccinimide (NHS) to reduce side reactions. Stir for 1 hour at 0°C.

In a separate flask, dissolve H-Ala-OMe·HCl in DCM and neutralize with a base like

triethylamine (TEA).

Add the neutralized alanine solution to the activated Boc-Glycine solution.

Allow the reaction to proceed overnight at room temperature.
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Filter the dicyclohexylurea (DCU) byproduct and wash the filtrate with dilute acid, base,

and brine.

Dry and evaporate the solvent to obtain the protected dipeptide, Boc-Gly-Ala-OMe.

Deprotection:

To remove the Boc group, dissolve the protected dipeptide in a solution of trifluoroacetic

acid (TFA) in DCM (e.g., 1:1 v/v) and stir for 1-2 hours.

To remove the methyl ester, perform saponification by dissolving the resulting peptide in a

methanol/water mixture and adding 1M NaOH. Monitor the reaction by TLC.

Neutralize the solution and purify the final Glycylalanine product using ion-exchange

chromatography or recrystallization.

Biological Role and Metabolism
Biological Functions
Glycylalanine primarily functions as a metabolite within biological systems.[1] It is an

intermediate in the constant cycle of protein synthesis and degradation.[1] After being absorbed

in the small intestine via peptide transporters, it is rapidly hydrolyzed by intracellular peptidases

into its constituent amino acids.[5][14] Therefore, its biological activity is mainly determined by

the roles of glycine and alanine.[5]

Amino Acid Reservoir: It contributes to the maintenance of cellular amino acid pools and

nitrogen balance.[1]

Research Tool: It serves as a model dipeptide for studying protein folding, protein-protein

interactions, and protein-ligand binding, which is crucial for drug design.[1]

Biomaterial and Drug Development: Glycylalanine can be incorporated into hydrogels for

drug delivery and tissue engineering applications and serves as a building block for

designing peptide-based drugs.[1]

Metabolic Degradation
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The primary metabolic fate of Glycylalanine is its cleavage into glycine and alanine. This is a

hydrolysis reaction catalyzed by a class of enzymes known as dipeptidases.[1][14][15] This

enzymatic process is essential for releasing the amino acids so they can be utilized by the cell

for protein synthesis or other metabolic pathways.[14]

Glycylalanine

Dipeptidase

H₂O

Glycine Alanine

Click to download full resolution via product page

Diagram 2: Enzymatic hydrolysis of Glycylalanine by dipeptidases.

Key Experimental Methodologies
Protocol: Dipeptidase Activity Assay
This protocol describes a colorimetric method to determine dipeptidase activity by quantifying

the amino acids released from the hydrolysis of Glycylalanine, adapted from established

methods.[16][17]

Principle: Dipeptidase catalyzes the hydrolysis of Glycylalanine. The liberated glycine and

alanine are reacted with ninhydrin, which produces a deep purple color (Ruhemann's purple).

The absorbance of this color, measured at 570 nm, is directly proportional to the amount of

amino acids released and thus to the enzyme's activity.[16]

Materials:

Glycylalanine (Substrate)

Dipeptidase enzyme source (e.g., tissue homogenate, purified enzyme)
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Tris-HCl buffer (50 mM, pH 7.5)

Ninhydrin reagent (2% w/v in a 1:1 mixture of glycerol and DMSO)

Citrate buffer (0.2 M, pH 5.0)

Trichloroacetic acid (TCA), 15% (w/v) to stop the reaction

L-Alanine or Glycine standard solutions for calibration curve

Spectrophotometer or microplate reader

Procedure:

Reagent Preparation: Prepare a stock solution of Glycylalanine (e.g., 100 mM) in Tris-HCl

buffer. Prepare a series of L-Alanine standards (e.g., 0 to 2 mM) for the calibration curve.

Enzyme Reaction:

In microcentrifuge tubes, add 100 µL of Tris-HCl buffer.

Add 50 µL of the enzyme sample. Pre-incubate at 37°C for 5 minutes.

Start the reaction by adding 50 µL of the Glycylalanine stock solution (final concentration

25 mM).

Incubate at 37°C for a defined period (e.g., 30 minutes).

Stop the reaction by adding 100 µL of 15% TCA.

Centrifuge at 10,000 x g for 5 minutes to pellet precipitated proteins.

Ninhydrin Reaction:

Transfer 100 µL of the supernatant from each sample and standard to new tubes.

Add 50 µL of citrate buffer.

Add 100 µL of ninhydrin reagent.
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Heat at 95°C for 15 minutes.

Cool to room temperature and add 500 µL of 50% ethanol to dilute.

Quantification:

Measure the absorbance at 570 nm.

Calculate the concentration of amino acids released in the samples using the standard

curve.

Enzyme activity is typically expressed as µmol of product formed per minute per mg of

protein (U/mg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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